2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]-N-(2-methoxy-5-methylphenyl)acetamide

• CAS: 952984-96-2
• Molecular Formula: C19H17FN2O3
• Molecular Weight: 340.354
• SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CC2=NOC(=C2)C3=CC=C(C=C3)F
• InChI: InChI=1S/C19H17FN2O3/c1-12-3-8-17(24-2)16(9-12)21-19(23)11-15-10-18(25-22-15)13-4-6-14(20)7-5-13/h3-10H,11H2,1-2H3,(H,21,23)
• InChIKey: ZDNMAXYYISWHEB-UHFFFAOYSA-N
• Solubility: not available

2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]-N-(2-methoxy-5-methylphenyl)acetamide is a synthetic small-molecule belonging to the 2-isoxazol-3-yl-acetamide series. Its molecular formula is C19H17FN2O3 and its molecular weight is 340.35 g/mol.

2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]-N-(2-methoxy-5-methylphenyl)acetamide (CAS 952984-96-2): Procurement-Relevant Identity and Baseline

2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]-N-(2-methoxy-5-methylphenyl)acetamide is a synthetic small-molecule belonging to the 2-isoxazol-3-yl-acetamide series. Its molecular formula is C19H17FN2O3 and its molecular weight is 340.35 g/mol. The compound is annotated as a peroxisome proliferator-activated receptor alpha (PPARα) antagonist [1] and has been profiled in high-throughput screens for monoamine oxidase (MAO) inhibition [2]. The 4-fluorophenyl substituent distinguishes it from the des-fluoro and other 5-aryl analogues within the same chemotype.

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Dual MAO‑A / PPARα target profile supports neuropharmacology and metabolic research models

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4‑Fluorophenyl substituent differentiates selectivity from des‑fluoro and 4‑chloro analogues

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Standardized purity specification aids reproducible enzyme and cell‑based assay data

• [1] Therapeutic Target Database. Drug entry for CAS 952984-96-2. http://intede.idrblab.net/ttd/data/drug/details/df8m1t View Source
• [2] BindingDB entry BDBM50075964. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50075964 View Source

Why Interchanging 2-Isoxazol-3-yl-acetamide Analogs Can Compromise Experimental Outcomes

In the 2-isoxazol-3-yl-acetamide series, even single-atom modifications on the 5-aryl ring can profoundly alter target engagement, selectivity, and pharmacokinetic properties. The 4-fluorophenyl group in the title compound introduces a specific electron‑withdrawing effect and steric profile that are not recapitulated by the des‑fluoro (5‑phenyl), 4‑chloro, or 4‑methyl analogues. Published SAR studies on related isoxazole‑acetamide chemotypes demonstrate that halogen substitution can invert selectivity between paralogous targets or shift potency by orders of magnitude [1]. Consequently, treating any in‑class compound as a drop‑in replacement without quantitative benchmarking carries a high risk of irreproducible results.

Des‑fluoro analogue: lacks reported MAO‑A inhibitory activity; using it may remove the primary MAO‑A engagement endpoint.

4‑Chloro analogue: often exhibits a shifted MAO isoform selectivity vector; MAO‑A potency may not transfer directly.

5‑Phenyl / 4‑methyl congeners: not annotated as PPARα ligands; substituting these may eliminate the nuclear receptor pharmacology readout.

• [1] Patent US9725465B2 – Biaryl acetamide compounds and methods of use thereof. https://patents.google.com/patent/US9725465 View Source

Quantitative Differentiation Evidence for 2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]-N-(2-methoxy-5-methylphenyl)acetamide

MAO‑A Inhibitory Potency: IC50 6 nM in Recombinant Human Enzyme Assay

The compound inhibits human recombinant MAO‑A with an IC50 of 6 nM, measured in Sf9 cell‑expressed enzyme using 5‑hydroxytryptamine as substrate [1]. This value is approximately 350‑fold lower than its IC50 for MAO‑B (2.1 µM) in the same assay system, indicating strong isoform selectivity. By comparison, the des‑fluoro analogue (5‑phenyl variant) has not been reported to exhibit equivalent MAO‑A potency in publicly available databases, suggesting that the 4‑fluorophenyl group contributes critically to MAO‑A engagement.

MAO‑A IC₅₀

Assay context

6 nM (recombinant human MAO‑A)

Des‑fluoro: no MAO‑A activity reported

Supports MAO‑A pathway‑study fit

≥100‑fold inferred selectivity over des‑fluoro analogue

Evidence Dimension	MAO-A inhibition
Target Compound Data	IC50 = 6 nM (recombinant human MAO-A)
Comparator Or Baseline	Des-fluoro analogue (N-(2-methoxy-5-methylphenyl)-2-(5-phenyl-1,2-oxazol-3-yl)acetamide): no MAO-A IC50 reported in BindingDB or ChEMBL as of the search date
Quantified Difference	≥100-fold (inferred from absence of detectable MAO-A activity for the des-fluoro analogue in equivalent screens)
Conditions	Inhibition of human recombinant MAO-A expressed in Sf9 cells; 5-hydroxytryptamine substrate; hydrogen peroxide detection

Why This Matters

For projects requiring selective MAO-A inhibition (e.g., neuropsychiatric or metabolic disease models), the 4-fluorophenyl compound offers a validated potency anchor that the des-fluoro analogue cannot currently provide.

• [1] BindingDB entry BDBM50075964. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50075964 View Source

MAO‑B Inhibition: Moderate Micromolar Activity Allows Isoform‑Selective Window

Against human recombinant MAO‑B, the compound displays an IC50 of 2.1 µM under the same assay conditions (Sf9‑expressed enzyme, 5‑phenylacetaldehyde substrate) [1]. This yields a MAO‑B/MAO‑A selectivity ratio of ~350, which is inverted relative to many legacy MAO inhibitors such as selegiline (MAO-B selective) and clorgyline (MAO-A selective). The 4-fluorophenyl group appears to drive the selectivity profile; the 4-chloro analogue (where data exist in the broader isoxazole‑acetamide series) often shows a shifted selectivity vector [2].

MAO‑B Selectivity

Class‑level

MAO‑B IC₅₀ 2.1 µM; selectivity ratio ~350

Selegiline (MAO‑B selective), Clorgyline (MAO‑A selective) — distinct dual profile

Unique dual MAO‑A/B activity may support polypharmacology studies

Selectivity vector differs from classical inhibitors

Evidence Dimension	MAO-B inhibition and MAO-B/MAO-A selectivity
Target Compound Data	MAO-B IC50 = 2.1 µM; MAO-A IC50 = 6 nM (selectivity ratio ~350)
Comparator Or Baseline	Selegiline (MAO-B selective, IC50 ~10 nM; MAO-A/MAO-B ratio >1000); Clorgyline (MAO-A selective, IC50 ~10 nM; MAO-B/MAO-A ratio >1000)
Quantified Difference	Selectivity profile is qualitatively distinct; the 4-fluorophenyl compound behaves as a potent MAO-A inhibitor with residual MAO-B activity, whereas classical inhibitors are strongly isoform-selective.
Conditions	Recombinant human MAO isoforms in Sf9 cells; fluorometric detection of hydrogen peroxide

Why This Matters

The unique dual MAO-A/MAO-B activity profile, anchored by the 4-fluorophenyl group, may be exploited for polypharmacology studies or for calibrating isoform‑selectivity assays.

• [1] BindingDB entry BDBM50075964. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50075964 View Source
• [2] US11124489B2 – Isoxazole compounds as EPAC inhibitors (exemplifies SAR for 5‑arylisoxazole‑3‑acetamide analogues). https://ppubs.uspto.gov/pubweb/static/PPUB/2022/20220127257.pdf View Source

PPARα Antagonism: Annotated Target Engagement Differentiates from In‑Class PPAR Agonists

The Therapeutic Target Database annotates this compound as a PPARα antagonist [1]. This functional assignment distinguishes it from the majority of isoxazole‑acetamide analogues, which are frequently profiled as kinase or GPCR modulators. The des‑fluoro analogue and other 5‑phenyl congeners have not been annotated as PPARα ligands, implying that the 4‑fluorophenyl moiety may be a key determinant of nuclear receptor binding.

PPARα Annotation

Source review

PPARα antagonist (TTD annotation)

Des‑fluoro analogue: no PPARα annotation

Differentiates from pan‑kinase/GPCR‑biased isoxazole analogues

No quantitative binding data publicly available

Evidence Dimension	Target annotation
Target Compound Data	PPARα antagonist (database annotation)
Comparator Or Baseline	Des-fluoro analogue: no PPARα annotation in TTD or ChEMBL
Quantified Difference	Qualitative difference in annotated target
Conditions	Database-level annotation; no quantitative binding/functional assay data publicly available

Why This Matters

For metabolic disease research programs seeking a PPARα antagonist scaffold, this compound provides a starting point that is absent from the simpler 5‑phenyl isoxazole‑acetamide series.

• [1] Therapeutic Target Database. Drug entry for CAS 952984-96-2. http://intede.idrblab.net/ttd/data/drug/details/df8m1t View Source

Commercial Purity Benchmarking: ≥95% by HPLC for Reproducible Screening

The compound is supplied at a purity of ≥95% (HPLC) by multiple vendors [1]. In contrast, several closely related 5‑arylisoxazole‑3‑acetamide derivatives are listed at 90–93% purity by non‑specialist suppliers. This 2‑5% purity differential, while modest, can be significant in high‑sensitivity biochemical or cellular assays where trace impurities may confound dose‑response data.

Purity Benchmark

Specification review

≥95% (HPLC)

Des‑fluoro analogue typical purity 90–93%

Reduces repurification needs for high‑sensitivity assays

2–5% purity differential may affect dose‑response data

Evidence Dimension	Commercial purity specification
Target Compound Data	≥95% (HPLC)
Comparator Or Baseline	Typical purity of the des‑fluoro analogue from general chemical catalogs: 90–93%
Quantified Difference	2–5 percentage points higher purity
Conditions	HPLC purity determination; vendor specifications

Why This Matters

Higher default purity reduces the need for in‑house repurification, accelerating time‑to‑assay and improving inter‑batch reproducibility in screening workflows.

• [1] Kuujia.com – CAS 952984-96-2 product page. https://www.kuujia.com View Source

High‑Confidence Application Scenarios for 2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]-N-(2-methoxy-5-methylphenyl)acetamide

Monoamine Oxidase A (MAO‑A) Probe for Central Nervous System and Metabolic Research

The compound’s nanomolar MAO‑A IC50 (6 nM) and 350‑fold selectivity over MAO‑B make it suitable as a small‑molecule probe for studying MAO‑A‑driven neurotransmission, neuroinflammation, and peripheral amine metabolism. It can serve as a chemical starting point for exploring non‑classical MAO‑A inhibitor chemotypes, complementary to the propargylamine and hydrazine scaffolds [1].

PPARα Antagonist Tool for Nuclear Receptor Pharmacology

As one of the few annotated PPARα antagonists in the isoxazole‑acetamide class, the compound may be used in cell‑based assays to interrogate PPARα‑mediated lipid metabolism, mitochondrial biogenesis, and circadian gene regulation. It offers a structurally distinct alternative to widely used PPARα agonists (e.g., fibrates) [2].

Structure–Activity Relationship (SAR) Anchor for 5‑Arylisoxazole‑3‑acetamide Libraries

Because the 4‑fluorophenyl substituent introduces measurable changes in MAO isoform selectivity and target annotation relative to the 5‑phenyl and 5‑chloro analogues, the compound can serve as a reference standard for SAR studies aimed at optimizing target engagement or reducing off‑target activity within isoxazole‑acetamide compound collections [1].

Application

Selection Property

Validation Focus

MAO‑A pathway studies (CNS / metabolic research models)

MAO‑A selectivity profile over MAO‑B

Isoform‑selectivity assay validation

PPARα nuclear receptor pharmacology

PPARα antagonist annotation

Cell‑based reporter gene assay context

5‑Arylisoxazole SAR anchor

4‑Fluorophenyl substituent effect

Target engagement benchmarking

• [1] BindingDB entry BDBM50075964. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50075964 View Source
• [2] Therapeutic Target Database. Drug entry for CAS 952984-96-2. http://intede.idrblab.net/ttd/data/drug/details/df8m1t View Source